Cas no 727993-34-2 (6-methoxy-2-(trifluoromethyl)pyridin-3-amine)

• Product Name: 6-methoxy-2-(trifluoromethyl)pyridin-3-amine
• CAS No: 727993-34-2
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 2083253
• PubChem ID: 44754798
• Update Time: 2025-05-22

6-methoxy-2-(trifluoromethyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-2-(trifluoromethyl)pyridin-3-amine
• DTXSID20660524
• 727993-34-2
• 3-Amino-6-methoxy-2-(trifluoromethyl)pyridine
• AKOS006285006
• SCHEMBL3668196
• EN300-116565
• AT20130
• DB-348103

• Inchi： 1S/C7H7F3N2O/c1-13-5-3-2-4(11)6(12-5)7(8,9)10/h2-3H,11H2,1H3
• InChI Key： XDZZWEUGFCSZAQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(N=1)OC)N)(F)F

Computed Properties

• Exact Mass: 192.05104734Da
• Monoisotopic Mass: 192.05104734Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.1Ų

Additional information on 6-methoxy-2-(trifluoromethyl)pyridin-3-amine

Comprehensive Overview of 6-Methoxy-2-(trifluoromethyl)pyridin-3-amine (CAS No. 727993-34-2)

6-Methoxy-2-(trifluoromethyl)pyridin-3-amine (CAS No. 727993-34-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its methoxy and trifluoromethyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "6-methoxy-2-(trifluoromethyl)pyridin-3-amine synthesis", "CAS 727993-34-2 applications", and "trifluoromethyl pyridine derivatives", reflecting its growing relevance in modern chemistry.

The structural features of 6-methoxy-2-(trifluoromethyl)pyridin-3-amine contribute to its versatility. The trifluoromethyl group enhances lipophilicity and metabolic stability, a trait highly sought after in drug discovery. Meanwhile, the methoxy group can influence electronic distribution, impacting reactivity and binding affinity. Such properties align with current trends in medicinal chemistry, where researchers focus on "fluorinated building blocks" and "pyridine-based scaffolds" for designing next-generation therapeutics. This compound’s potential extends to agrochemicals, where its derivatives may address challenges like pest resistance.

From a synthetic perspective, CAS 727993-34-2 serves as a pivotal intermediate. Laboratories often explore "efficient routes to 6-methoxy-2-(trifluoromethyl)pyridin-3-amine" to optimize yields and reduce costs. Recent advancements in catalysis, such as palladium-catalyzed amination or microwave-assisted synthesis, have been applied to similar compounds, suggesting opportunities for innovation. Environmental sustainability is another hot topic, with queries like "green synthesis of trifluoromethyl pyridines" gaining traction—highlighting the need for eco-friendly protocols.

The commercial demand for 6-methoxy-2-(trifluoromethyl)pyridin-3-amine is driven by its role in developing small-molecule inhibitors and crop protection agents. Patent literature reveals its incorporation into compounds targeting enzymes like kinases, a focus area in oncology. Additionally, its heterocyclic core aligns with the rise of "fragment-based drug design", a strategy popularized in recent years. Suppliers and manufacturers often highlight "high-purity CAS 727993-34-2" to meet stringent regulatory standards, particularly in GMP-compliant applications.

Analytical characterization of this compound involves techniques such as HPLC, NMR, and mass spectrometry, ensuring batch consistency—a critical factor for end-users. Discussions around "quality control for pyridine amines" and "spectral data interpretation" are common in forums, underscoring the technical rigor required. Furthermore, computational tools like molecular docking are increasingly used to predict interactions, linking 727993-34-2 to "AI-driven drug discovery", a trending interdisciplinary field.

In summary, 6-methoxy-2-(trifluoromethyl)pyridin-3-amine (CAS No. 727993-34-2) represents a convergence of synthetic utility and biomedical potential. Its relevance to "fluorine chemistry" and "heterocyclic optimization" positions it at the forefront of industrial and academic research. As inquiries about "scalable production methods" and "novel derivatives" continue to rise, this compound remains a key player in advancing molecular innovation.